Cas no 1211939-71-7 ((2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide)

• Product Name: (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide
• CAS No: 1211939-71-7
• MF: C₁₇H₁₇NOS
• MW: 283.387983083725
• CID: 5799379
• PubChem ID: 45561523
• Update Time: 2025-05-23

(2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide
• 1211939-71-7
• AKOS024520826
• (E)-3-phenyl-N-[(1-thiophen-2-ylcyclopropyl)methyl]prop-2-enamide
• VU0522462-1
• F5831-9799
• (2E)-3-phenyl-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}prop-2-enamide
• N-((1-(thiophen-2-yl)cyclopropyl)methyl)cinnamamide

• Inchi： 1S/C17H17NOS/c19-16(9-8-14-5-2-1-3-6-14)18-13-17(10-11-17)15-7-4-12-20-15/h1-9,12H,10-11,13H2,(H,18,19)/b9-8+
• InChI Key： MZCNJMYRTBCEOE-CMDGGOBGSA-N
• SMILES： S1C=CC=C1C1(CNC(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 283.10308534g/mol
• Monoisotopic Mass: 283.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide

Introduction to Compound CAS No 1211939-71-7: (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide

The compound (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide, identified by the CAS number 1211939-71-7, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of enamides, which are known for their versatile reactivity and applications in organic synthesis. The structure of this molecule is characterized by a conjugated enamide system, a phenyl group, and a thiophene moiety attached to a cyclopropane ring. These structural features make it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. The thiophene ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various π-interactions. In the case of CAS No 1211939-71-7, the thiophene group is strategically positioned at the cyclopropane ring, which introduces steric and electronic effects that can influence the molecule's reactivity and selectivity. This configuration has been shown to enhance the molecule's ability to act as a ligand in metal-catalyzed reactions, making it a valuable tool in organometallic chemistry.

The enamide functionality in (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide is another key feature that contributes to its versatility. Enamides are known for their ability to undergo various transformations, such as cycloadditions, Michael additions, and conjugate additions. Recent research has demonstrated that this compound can participate in [4+2] cycloaddition reactions with dienes under thermal or photochemical conditions, leading to the formation of six-membered rings. These findings suggest that CAS No 1211939-71-7 could be used as a building block for constructing complex molecular architectures.

In addition to its synthetic applications, this compound has shown promise in biological studies. The phenyl group and thiophene moiety are known to exhibit pharmacokinetic properties that can enhance bioavailability and target specificity. Preliminary assays have indicated that (2E)-3-phenyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}prop-2-enamide may possess anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Further studies are currently underway to investigate its efficacy against various disease models.

The synthesis of CAS No 1211939-71_7 involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the cyclopropane ring, the introduction of the thiophene group, and the construction of the enamide functionality. Researchers have employed transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis pathway. These advancements have not only improved the yield but also enhanced the purity of the final product.

The structural complexity of this compound presents both challenges and opportunities for further research. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical reactions and biological interactions. As researchers continue to unravel its properties, it is anticipated that (2E)-3_phenyl_N_{(thiophen_2_yl_cyclopropylmethyl)}prop_2_enamide will find applications in diverse areas such as catalysis, materials science, and pharmacology.

In conclusion, CAS No 12_000_000_00_0 represents a cutting-edge molecule with immense potential for advancing chemical research and development. Its distinctive structure, coupled with recent findings on its reactivity and biological activity, positions it as a valuable asset in both academic and industrial settings. As ongoing studies shed more light on its properties, this compound is expected to play a pivotal role in shaping future innovations in chemistry.